N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide

• IUPAC Name: N-(4-pyridin-3-yl-1,3-thiazol-2-yl)-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide
• InChI: InChI=1S/C16H15N5OS/c22-15(10-3-4-12-13(6-10)19-9-18-12)21-16-20-14(8-23-16)11-2-1-5-17-7-11/h1-2,5,7-10H,3-4,6H2,(H,18,19)(H,20,21,22)
• InChI Key: VHULISOOMQSZTK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CC1C(=O)NC3=NC(=CS3)C4=CN=CC=C4)NC=N2
• Molecular Formula: C16H15N5OS
• Molecular Weight: 325.4 g/mol

Description

The compound contains several functional groups including a pyridine ring, a thiazole ring, and a benzodiazole ring. These groups are common in many pharmaceutical compounds due to their ability to interact with biological targets. The pyridine ring, for example, is a basic aromatic heterocycle that is often involved in binding to biological targets. Similarly, thiazole and benzodiazole rings are found in a variety of biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be expected to be planar due to the presence of the aromatic rings. The nitrogen atoms in the pyridine, thiazole, and benzodiazole rings could participate in hydrogen bonding, which could influence the compound’s solubility and its interactions with biological targets.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo chemical reactions. For example, the pyridine ring could undergo electrophilic substitution reactions, while the thiazole ring could undergo reactions at the sulfur or nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by the functional groups it contains. For example, the presence of the nitrogen atoms could make the compound basic, while the aromatic rings could contribute to its lipophilicity.

Mechanism of Action

Target of Action

The primary targets of N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide are currently unknown. The compound belongs to the class of thiazoles, which are known to have diverse biological activities . Thiazoles have been found in many potent biologically active compounds, such as antimicrobial, antiretroviral, antifungal, anticancer, and other drugs .

Mode of Action

Thiazoles, in general, are known to interact with various biological targets through different mechanisms, including inhibition of enzymes, interaction with receptors, and disruption of cell membranes .

Biochemical Pathways

Thiazoles are known to influence a variety of biochemical pathways due to their broad spectrum of biological activities . For instance, some thiazoles have been found to inhibit the activity of tyrosine kinases, which play crucial roles in cell signaling pathways .

Pharmacokinetics

Thiazoles are generally known for their good bioavailability and favorable pharmacokinetic properties . The compound’s solubility, stability, and permeability can significantly influence its bioavailability .

Result of Action

Thiazoles have been reported to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Safety and Hazards

The safety and hazards of the compound would depend on its specific biological activity. As with any compound, appropriate safety precautions should be taken when handling it to avoid exposure.